![molecular formula C9H11NO2 B151854 (3aR,4R,7S,7aS)-hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione CAS No. 28871-95-6](/img/structure/B151854.png)
(3aR,4R,7S,7aS)-hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
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Overview
Description
“(3aR,4R,7S,7aS)-hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione” is a chemical compound. It is also known as "(3aR,4R,7S,7aS)-rel-Octahydro-1H-4,7-methanoindene" . The compound has a molecular weight of 136.24 .
Physical And Chemical Properties Analysis
The compound “this compound” is a colorless to white to yellow solid or semi-solid or liquid . It should be stored in a sealed container in a dry room at normal temperature .Scientific Research Applications
Anticancer and Antimicrobial Applications
(3aR,4R,7S,7aS)-hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione derivatives have been synthesized and shown significant anticancer activity against C6 gliocarcinoma cells in rats. These compounds also exhibited antimicrobial activity against human pathogens. Furthermore, they have demonstrated inhibitory effects against human carbonic anhydrase I and II isoenzymes, which are important in various biomedical applications (Kocyigit et al., 2017).
Carbonic Anhydrase Inhibition
Research has shown that novel derivatives of this compound have impressive inhibition of human carbonic anhydrase I and II with low nanomolar Ki values. This suggests potential applications in treating diseases where carbonic anhydrase activity is a factor (Kocyigit et al., 2019).
Antibacterial Activities
The compound and its derivatives have shown promising antibacterial activity. This includes effective inhibition of various strains of bacteria, indicating potential use in antibacterial therapies (Budak et al., 2017).
Chiral Preparation
Optically pure enantiomeric forms of related compounds have been synthesized using lipase-mediated kinetic resolution, highlighting the compound's utility in chiral synthesis applications (Kimura et al., 2002).
Fuel Cell Applications
Crosslinked anion exchange membranes using derivatives of this compound have been prepared, displaying enhanced dimensional stability and mechanical properties. This suggests potential applications in the development of fuel cell technologies (Wang et al., 2018).
Corrosion Inhibition
Novel halogenated cyclic imides containing the methanoisoindole-1,3-dione unit have shown to be effective corrosion inhibitors for carbon steel in acidic solutions. This indicates potential industrial applications in protecting metals from corrosion (Toghan et al., 2021).
Safety and Hazards
The compound is classified under the GHS02 pictogram, indicating that it is flammable . The hazard statement is H228, which means it is flammable solid . Precautionary statements include P210 (Keep away from heat/sparks/open flames/hot surfaces), P240 (Ground/bond container and receiving equipment), P241 (Use explosion-proof electrical/ventilating/lighting equipment), and P280 (Wear protective gloves/protective clothing/eye protection/face protection) .
properties
IUPAC Name |
(1R,2R,6S,7S)-4-azatricyclo[5.2.1.02,6]decane-3,5-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c11-8-6-4-1-2-5(3-4)7(6)9(12)10-8/h4-7H,1-3H2,(H,10,11,12)/t4-,5+,6-,7+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RIVOBMOBWMOLDJ-UMRXKNAASA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1C3C2C(=O)NC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]2C[C@@H]1[C@@H]3[C@H]2C(=O)NC3=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00574852 |
Source
|
Record name | (3aR,4R,7S,7aS)-Hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00574852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
28871-95-6 |
Source
|
Record name | (3aR,4R,7S,7aS)-Hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00574852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Norbornan-endo-2,3-dicarbonacid imide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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